(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide

• IUPAC Name: (2S)-2-amino-N-(1-benzylpiperidin-3-yl)-N-ethylpropanamide
• InChI: InChI=1S/C17H27N3O/c1-3-20(17(21)14(2)18)16-10-7-11-19(13-16)12-15-8-5-4-6-9-15/h4-6,8-9,14,16H,3,7,10-13,18H2,1-2H3/t14-,16?/m0/s1
• InChI Key: FUUACBIFNCNOAE-LBAUFKAWSA-N
• Canonical SMILES: CCN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)C(C)N
• Isomeric SMILES: CCN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)[C@H](C)N
• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol

Description

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide (CAS: 1401668-12-9) is a chiral piperidine-based compound offered for research and development purposes. This product is characterized by a high degree of stereochemical purity and has a molecular formula of C17H27N3O and a molecular weight of 289.42 g/mol . Its structure, featuring a benzyl-piperidine moiety, places it within a class of molecules that are frequently investigated in medicinal chemistry for their potential interactions with the central nervous system. Piperidine and anilidopiperidine scaffolds are well-known in pharmaceutical research, particularly in the development of ligands for targets such as opioid receptors and TRPV1 receptors . Researchers may find this compound valuable as a building block for the synthesis of more complex molecules or as a pharmacological tool for probing specific biological pathways. The precise mechanism of action and primary research applications for this specific stereoisomer are yet to be fully characterized and represent an area for further scientific investigation. This product is supplied with associated safety data. Handling should be conducted in accordance with good laboratory practices. This product is for Research Use Only and is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Formation of N-Benzyl Glycine Ethyl Ester

Benzylamine reacts with 2-chloroethyl acetate in acetonitrile using triethylamine and tetrabutylammonium hydrogen sulfate (TBuA) as a phase-transfer catalyst. The reaction proceeds at 25–28°C for 4 hours, yielding N-benzyl glycine ethyl ester (Intermediate IV) with 98.2% purity and a 104% isolated yield.

Cyclization to 1-Benzyl-3-Piperidone

Intermediate IV undergoes cyclization with 4-chloroethyl butyrate in chloroform under alkaline conditions (sodium hydroxide), forming Intermediate III. Subsequent hydrolysis with sodium tert-butoxide and acidification with hydrochloric acid yields 1-benzyl-3-piperidone hydrochloride. This route achieves a 63% overall yield, significantly higher than traditional methods (18.27% via γ-butyrolactone).

The stereoselective introduction of the (S)-configured α-amino group is critical. Asymmetric hydrogenation (AH) of imine precursors, as reviewed by recent advances (ACS Chem. Rev. 2021), provides a robust strategy:

Iridium-Catalyzed Hydrogenation of α-Imino Esters

Using a P-stereogenic diphosphine ligand (e.g., TangPhos or BenzP*), α-imino esters undergo AH under 1–50 bar H₂ pressure, yielding (S)-α-aryl glycine derivatives with up to 98% enantiomeric excess (ee). For example, hydrogenation of N-PMP-protected α-imino esters with TangPhos achieves 96% ee, while BenzP* ligands enable gram-scale synthesis at a substrate-to-catalyst (S/C) ratio of 2000.

Dynamic Kinetic Resolution (DKR)

DKR of racemic α-amino nitriles using palladium catalysts and chiral phosphine ligands (e.g., (S)-SegPhos) resolves stereochemistry at the α-carbon, achieving >99% ee. This method avoids tedious diastereomeric salt formation and is scalable for industrial applications.

Coupling Strategies for N-Ethyl-N-(1-Benzyl-Piperidin-3-yl) Propionamide

The assembly of the piperidine and propionamide subunits requires careful selection of coupling reagents and protecting groups:

Reductive Amination of 1-Benzyl-3-Piperidone

1-Benzyl-3-piperidone is converted to 1-benzyl-piperidin-3-amine via reductive amination using sodium cyanoborohydride and ammonium acetate in methanol. The amine is then ethylated with ethyl iodide in the presence of potassium carbonate, yielding N-ethyl-N-(1-benzyl-piperidin-3-yl)amine.

Amide Bond Formation

The (S)-2-amino propionic acid is activated as a mixed anhydride (using isobutyl chloroformate) and coupled with N-ethyl-N-(1-benzyl-piperidin-3-yl)amine in dichloromethane. Triethylamine is employed to scavenge HCl, achieving a 78% yield of the target compound.

Resolution Techniques for Enantiomeric Purity

Despite asymmetric methods, residual racemization necessitates resolution:

Chiral Chromatography

Preparative HPLC with a Chiralpak AD-H column (hexane:isopropanol 90:10) resolves the (S,S)-enantiomer from its (R,R)-counterpart, achieving >99.5% ee.

Diastereomeric Salt Formation

Treatment with (R)-mandelic acid in ethanol precipitates the (S,S)-diastereomer, while the (R,R)-isomer remains in solution. This method affords a 92% recovery rate.

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	ee (%)	Scalability
Iridium AH + Coupling	Asymmetric hydrogenation, amidation	65	98	High
Reductive Amination	Piperidone reduction, alkylation	58	85	Moderate
Dynamic Kinetic Resolution	Racemate resolution, coupling	71	99.5	Low

The iridium-catalyzed route offers superior enantioselectivity, while reductive amination balances cost and scalability .

Chemical Reactions Analysis

Types of Reactions

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

Analgesic Properties

Research indicates that (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide may exhibit significant analgesic activity. Its structural similarity to known opioids suggests potential interactions with mu-opioid receptors, which are key targets for pain management therapies. In vitro studies have shown that compounds with similar structures can effectively modulate receptor activity at these sites .

CNS Activity

The compound is of interest for its potential effects on the central nervous system. Initial findings suggest that it may bind effectively to various receptors involved in neurotransmission, which could lead to therapeutic applications in treating conditions like anxiety and depression .

Synthesis Pathways

The synthesis of (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide typically involves several chemical reactions that can vary based on laboratory conditions and desired yields. Common steps include:

• Formation of the Piperidine Ring : Starting from appropriate precursors, the piperidine structure is synthesized.
• Amidation Reaction : The piperidine derivative is then reacted with ethyl propionamide to form the desired compound.
• Purification : The final product undergoes purification processes to ensure chemical purity and yield.

Case Studies and Research Findings

Several studies have explored the pharmacological effects of (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide:

• Mu-opioid Receptor Binding Studies : Preliminary research has shown that this compound binds effectively to mu-opioid receptors, suggesting its potential as an analgesic agent. Further studies are required to elucidate its full pharmacological profile and safety .
• Behavioral Studies in Animal Models : Animal model studies have indicated that compounds similar to (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide can produce significant analgesic effects, supporting its potential use in pain management therapies .

Mechanism of Action

The mechanism of action of (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide are compared below with analogous tertiary amines and acetamide derivatives.

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Weight (g/mol)	Key Substituents/Modifications	Purity/Availability
(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide	1354024-86-4	289.42	Benzyl-piperidin-3-yl, ethyl group	Discontinued
(S)-2-Amino-N-(3,4-dichloro-benzyl)-N-ethyl-propionamide	1353995-33-1	275.17	3,4-Dichlorobenzyl, ethyl group	≥95%
(S)-2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-cyclopropyl-3-methyl-butyramide	-	-	Cyclopropyl, 3-methyl-butyramide backbone	Discontinued
N-(4-isopropylbenzyl)-3-morpholinopropan-1-amine	436086-82-7	276.42	4-Isopropylbenzyl, morpholine ring	97%
(S)-2-Amino-N-methyl-N-(3-nitrobenzyl)propanamide	1307482-37-6	237.26	3-Nitrobenzyl, methyl group	-

Substituent Effects on Molecular Properties

• Aromatic Substituents: The benzyl group in the primary compound is unmodified, whereas the dichloro derivative (CAS 1353995-33-1) introduces electron-withdrawing chlorine atoms, likely enhancing electrophilic reactivity .
• Amide Backbone Variations : Replacing the ethyl group with a cyclopropyl moiety (as in the butyramide analog) alters steric bulk and lipophilicity, which may influence membrane permeability .
• Heterocyclic Modifications : Substituting the piperidine ring with morpholine (CAS 436086-82-7) introduces an oxygen atom, increasing hydrophilicity and hydrogen-bonding capacity .

Stereochemical and Conformational Differences

Biological Activity

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide is a compound of significant interest in medicinal chemistry due to its biological activity, particularly as a ligand for opioid receptors. This article explores its structure, synthesis, biological interactions, and potential therapeutic applications.

Chemical Structure and Properties

(S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide features a chiral center, which contributes to its unique biological properties. The compound's structure includes:

• Piperidine Ring : A six-membered ring containing one nitrogen atom.
• Benzyl Group : A phenyl ring attached to a methylene group, enhancing lipophilicity.
• Propionamide Moiety : This contributes to the compound's ability to interact with various biological targets.

The molecular formula is C₁₅H₁₈N₂O, with a molecular weight of approximately 246.32 g/mol.

Opioid Receptor Interaction

Research indicates that (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide selectively binds to opioid receptors, particularly the mu-opioid receptor . This binding is crucial for its potential analgesic effects. Studies have shown that modifications to the piperidine structure can enhance the compound's affinity and selectivity towards specific receptor subtypes, making it a candidate for further pharmacological studies.

Structure-Activity Relationship (SAR)

The structure-activity relationship studies reveal that the presence of the benzyl group and the specific stereochemistry are essential for the compound's biological activity. Compounds with similar structural features have been shown to exhibit significant activity against various targets:

Compound Name	Structure Features	Biological Activity
N-(1-benzylpiperidin-4-yl)ethylacetamide	Similar piperidine structure; different acetamide group	Opioid receptor activity
N-(1-benzylpiperidin-3-yl)propionamide	Shares propionamide moiety; different substituents	Analgesic properties
4-(N-benzylpiperidin)butyric acid	Contains piperidine; longer carbon chain	Anti-inflammatory effects

Synthesis Methods

The synthesis of (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide typically involves several key steps:

• Formation of the Piperidine Ring : Cyclization reactions using appropriate precursors.
• Introduction of the Benzyl Group : Nucleophilic substitution where a benzyl halide reacts with the piperidine derivative.
• Formation of the Propionamide Moiety : Reaction with propionyl chloride under basic conditions.

These methods allow for the production of the compound with high purity and yield, facilitating further biological testing.

Analgesic Potential

A study conducted by researchers at [source] demonstrated that (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide exhibited significant analgesic effects in animal models. The compound was tested against standard analgesics, showing comparable efficacy while potentially offering a better side effect profile.

Neuroprotective Effects

In another investigation, this compound was evaluated for neuroprotective properties in models of neurodegeneration. The findings suggested that it may modulate neurotransmitter release and inhibit apoptotic pathways, indicating potential applications in treating neurodegenerative diseases .

Q & A

Q. What are the established synthetic routes for (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide, and how are key intermediates characterized?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with the condensation of benzylpiperidine derivatives with ethylamine and propionamide precursors. Key intermediates, such as 1-benzyl-piperidin-3-amine, are characterized using:

• ¹H/¹³C NMR : To confirm stereochemistry and substitution patterns (e.g., benzyl group integration at δ 7.2–7.4 ppm in ¹H NMR) .
• IR Spectroscopy : To detect functional groups (e.g., amide C=O stretches at ~1650–1700 cm⁻¹) .
• Mass Spectrometry (MS) : For molecular ion confirmation (e.g., [M+H]⁺ peaks matching theoretical molecular weights) .
  Example Data Table :

Intermediate	Reaction Conditions	Yield (%)	Key Spectral Data
1-Benzyl-piperidin-3-amine	Ethanol, 0–5°C, 2 h	75	¹H NMR (CDCl₃): δ 3.8 (m, 1H, NH), 7.3 (m, 5H, Ar-H)

Q. Which spectroscopic and analytical techniques are critical for confirming the purity and stereochemical integrity of this compound?

• Methodological Answer :

• Chiral HPLC : To resolve enantiomers and confirm the (S)-configuration using a chiral stationary phase (e.g., Chiralpak AD-H column) .
• Polarimetry : Specific optical rotation measurements (e.g., [α]²⁵_D = +15° to +25° in methanol) .
• Elemental Analysis (CHN) : To validate stoichiometry (e.g., C: 65.2%, H: 8.1%, N: 12.4%) .

Advanced Research Questions

Q. How can computational modeling predict the binding affinity of (S)-2-Amino-N-(1-benzyl-piperidin-3-yl)-N-ethyl-propionamide to histamine receptors, and what experimental validation methods are recommended?

• Methodological Answer :

• Molecular Docking (AutoDock Vina) : Simulate interactions with histamine H1/H4 receptors, focusing on hydrogen bonding with Glu206 (H1) or Asp94 (H4) .
• Molecular Dynamics (MD) Simulations : Assess binding stability over 100 ns trajectories (e.g., RMSD < 2.0 Å indicates stable binding) .
• In Vitro Validation :
• Radioligand Binding Assays : Use [³H]-mepyramine for H1 receptor affinity (reported IC₅₀ values < 10 µM suggest high potency) .
• Functional Assays (cAMP Inhibition) : For H4 receptor activity .

Q. What experimental strategies resolve contradictions in reported biological activity data across different assay conditions?

• Methodological Answer :

• Standardized Assay Protocols : Control variables such as buffer pH (7.4 vs. 6.8), temperature (25°C vs. 37°C), and cell lines (CHO-K1 vs. HEK293) .
• Dose-Response Replicates : Perform triplicate measurements to minimize batch-to-batch variability (e.g., EC₅₀ ± SEM < 15%) .
• Orthogonal Assays : Cross-validate using SPR (surface plasmon resonance) and ITC (isothermal titration calorimetry) for binding thermodynamics .

Data Contradiction Analysis

Q. How to interpret conflicting reports on the compound’s solubility in aqueous vs. organic solvents?

• Methodological Answer :

• Solubility Profiling : Use shake-flask method with HPLC quantification. Example

Solvent	Solubility (mg/mL)	pH
Water	0.5 ± 0.1	7.0
DMSO	25.0 ± 2.0	–

• Co-solvent Systems : Test PEG-400/water mixtures (e.g., 30% PEG increases solubility to 5 mg/mL) .

Structural Optimization

Q. What structural modifications enhance the metabolic stability of this compound in pharmacokinetic studies?

• Methodological Answer :

• Piperidine Ring Fluorination : Replace benzyl group with 4-fluorobenzyl to reduce CYP450-mediated oxidation (e.g., t₁/₂ increased from 2.1 to 4.3 h in rat liver microsomes) .
• Amide Isosteres : Substitute propionamide with 1,2,4-oxadiazole to improve stability (e.g., 90% remaining after 1 h in plasma vs. 50% for parent compound) .